Cas no 1197-79-1 (2(5H)-Furanone,4-(1-hydroxy-1-methylethyl)-5,5-dimethyl-)

• Product Name: 2(5H)-Furanone,4-(1-hydroxy-1-methylethyl)-5,5-dimethyl-
• CAS No: 1197-79-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 117495
• PubChem ID: 13419739
• Update Time: 2025-04-18

2(5H)-Furanone,4-(1-hydroxy-1-methylethyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-(1-hydroxy-1-methylethyl)-5,5-dimethyl-
• 4-(2-hydroxypropan-2-yl)-5,5-dimethylfuran-2-one
• 4-(2-Hydroxypropan-2-yl)-5,5-dimethylfuran-2(5H)-one
• 1197-79-1
• DTXSID80540257
• 2(5H)-Furanone, 4-(1-hydroxy-1-methylethyl)-5,5-dimethyl-

• Inchi： 1S/C9H14O3/c1-8(2,11)6-5-7(10)12-9(6,3)4/h5,11H,1-4H3
• InChI Key： YAXNBSGQYMGDCL-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(C)(C)O)C1(C)C)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53